4-hydroxyimino-2-phenyl-4,5,6,7-tetrahydro-2H-1,2,3-benzotriazol-1-ium-1-olate 4-hydroxyimino-2-phenyl-4,5,6,7-tetrahydro-2H-1,2,3-benzotriazol-1-ium-1-olate
Brand Name: Vulcanchem
CAS No.: 175136-50-2
VCID: VC20890346
InChI: InChI=1S/C12H12N4O2/c17-14-10-7-4-8-11-12(10)13-15(16(11)18)9-5-2-1-3-6-9/h1-3,5-6,17H,4,7-8H2/b14-10+
SMILES: C1CC(=NO)C2=NN([N+](=C2C1)[O-])C3=CC=CC=C3
Molecular Formula: C12H12N4O2
Molecular Weight: 244.25 g/mol

4-hydroxyimino-2-phenyl-4,5,6,7-tetrahydro-2H-1,2,3-benzotriazol-1-ium-1-olate

CAS No.: 175136-50-2

Cat. No.: VC20890346

Molecular Formula: C12H12N4O2

Molecular Weight: 244.25 g/mol

* For research use only. Not for human or veterinary use.

4-hydroxyimino-2-phenyl-4,5,6,7-tetrahydro-2H-1,2,3-benzotriazol-1-ium-1-olate - 175136-50-2

Specification

CAS No. 175136-50-2
Molecular Formula C12H12N4O2
Molecular Weight 244.25 g/mol
IUPAC Name (NE)-N-(1-oxido-2-phenyl-6,7-dihydro-5H-benzotriazol-1-ium-4-ylidene)hydroxylamine
Standard InChI InChI=1S/C12H12N4O2/c17-14-10-7-4-8-11-12(10)13-15(16(11)18)9-5-2-1-3-6-9/h1-3,5-6,17H,4,7-8H2/b14-10+
Standard InChI Key GHBDISNFAYJWMK-UHFFFAOYSA-N
Isomeric SMILES C1CC(=C2C(=[N+](N(N2)C3=CC=CC=C3)[O-])C1)N=O
SMILES C1CC(=NO)C2=NN([N+](=C2C1)[O-])C3=CC=CC=C3
Canonical SMILES C1CC(=C2C(=[N+](N(N2)C3=CC=CC=C3)[O-])C1)N=O

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